2-phenyl-N-(2,2,2-trichloro-1-tosylethyl)acetamide

• IUPAC Name: 2-phenyl-N-[2,2,2-trichloro-1-(4-methylphenyl)sulfonylethyl]acetamide
• InChI: InChI=1S/C17H16Cl3NO3S/c1-12-7-9-14(10-8-12)25(23,24)16(17(18,19)20)21-15(22)11-13-5-3-2-4-6-13/h2-10,16H,11H2,1H3,(H,21,22)
• InChI Key: FGDMFJZIVXVXLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C(Cl)(Cl)Cl)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C17H16Cl3NO3S
• Molecular Weight: 420.7 g/mol

Description

2-phenyl-N-(2,2,2-trichloro-1-tosylethyl)acetamide, also known as TCMDC-135051, is a chemical compound that has gained attention in scientific research due to its potential as a drug candidate for various diseases.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Studies on chloroacetamide herbicides, such as acetochlor and metolachlor, reveal their metabolism in human and rat liver microsomes, shedding light on their bioactivation pathways that may lead to carcinogenic metabolites. This research provides insights into the enzymatic processes involved in the metabolism of chloroacetamides and the potential risks associated with their use (Coleman et al., 2000).

Radiosynthesis for Metabolism Studies

The radiosynthesis of chloroacetanilide herbicide acetochlor and a dichloroacetamide safener demonstrates the utility of labeled compounds in studying the metabolism and mode of action of herbicides, offering a methodology that could be applied to research on 2-phenyl-N-(2,2,2-trichloro-1-tosylethyl)acetamide (Latli & Casida, 1995).

Chemoselective Acetylation in Drug Synthesis

Research on the chemoselective acetylation of 2-aminophenol to produce intermediates for antimalarial drugs highlights the synthetic utility of acetamides in pharmaceutical development. This area of study underscores the importance of acetamides in synthesizing biologically active compounds, which may include derivatives like 2-phenyl-N-(2,2,2-trichloro-1-tosylethyl)acetamide (Magadum & Yadav, 2018).

Impact on Agricultural Practices

Investigations into the soil reception, activity, and environmental fate of chloroacetamide herbicides, such as acetochlor and alachlor, provide valuable information on their impact on agricultural ecosystems and practices. These studies help assess the environmental and health risks associated with chloroacetamide use in agriculture (Banks & Robinson, 1986).

Structural and Molecular Studies

Explorations of the solid-state geometry and molecular interactions of trichloroacetamide derivatives offer foundational knowledge on the structural characteristics and potential reactivity of compounds within this class. Such studies contribute to understanding the physical and chemical properties that may influence the scientific applications of specific acetamides (Gowda et al., 2007).